3-(2-Propan-2-yloxyphenyl)thiolan-3-ol

• IUPAC Name: 3-(2-propan-2-yloxyphenyl)thiolan-3-ol
• InChI: InChI=1S/C13H18O2S/c1-10(2)15-12-6-4-3-5-11(12)13(14)7-8-16-9-13/h3-6,10,14H,7-9H2,1-2H3
• InChI Key: JTKSSMMURZBEEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C2(CCSC2)O
• Molecular Formula: C13H18O2S
• Molecular Weight: 238.35 g/mol

Description

3-(2-Propan-2-yloxyphenyl)thiolan-3-ol is a sulfur-containing heterocyclic compound characterized by a thiolane (tetrahydrothiophene) ring substituted with a hydroxyl group at the 3-position and a 2-isopropoxyphenyl moiety. Its molecular formula is C₁₁H₁₄O₂S, with a molecular weight of 210.29 g/mol.

For example, analogs like 3-(aminomethyl)thiolan-3-ol have been cited in patent literature , suggesting pharmaceutical relevance.

Comparison with Similar Compounds

Key Observations:

Structural Variations: Substituent Position: The position of the isopropoxy group (e.g., 2- vs. Electron-Withdrawing Groups: The trifluoromethoxy group in 3-(3-(Trifluoromethoxy)phenyl)thiolan-3-ol increases electronegativity, likely enhancing metabolic stability or binding affinity in target interactions . Simpler Substituents: The methyl group in 3-(2-Methylphenyl)thiolan-3-ol reduces molecular weight and complexity, which may improve synthetic accessibility .

Availability :

• Multiple analogs (e.g., 3-(3-iso-Propoxyphenyl)thiolan-3-ol) are discontinued commercial products, suggesting challenges in synthesis, stability, or market demand .

Notes

• The discontinued status of several analogs underscores the need for novel synthetic strategies to improve stability and scalability.
• Regulatory frameworks for fragrance or pharmaceutical ingredients (e.g., IFRA standards) should be consulted for future commercialization efforts .
• Comparative biological assays (e.g., IC₅₀ studies similar to ) are recommended to evaluate the target compound’s efficacy relative to its analogs.